Cas no 1078603-72-1 (ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride)

• Product Name: ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride
• CAS No: 1078603-72-1
• MF: C₁₁H₂₀ClNO₂S
• MW: 265.800001144409
• CID: 4570431
• Update Time: 2025-07-02

ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride
• 3-(ETHOXYCARBONYL)-1-THIA-4-AZONIASPIRO[4.5]DECANE CHLORIDE

• Inchi： 1S/C11H19NO2S.ClH/c1-2-14-10(13)9-8-15-11(12-9)6-4-3-5-7-11;/h9,12H,2-8H2,1H3;1H
• InChI Key： HPGQUYRDSIENNP-UHFFFAOYSA-N
• SMILES： C(C1CSC2(CCCCC2)N1)(=O)OCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride

Professional Introduction to Ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate Hydrochloride (CAS No. 1078603-72-1)

Ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride (CAS No. 1078603-72-1) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique spirocyclic structure, incorporates both sulfur and nitrogen heteroatoms, making it a versatile scaffold for the development of novel bioactive molecules.

The molecular framework of ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride consists of a spirocyclic core, which is a fused ring system containing both a thiophene-like ring and an azacycloalkane moiety. This structural motif imparts unique electronic and steric properties, making it an attractive candidate for designing molecules with specific biological activities. The presence of the carboxylate ester group and the hydrochloride salt form further enhances its solubility and reactivity, facilitating its use in various synthetic transformations.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential applications in drug discovery. The spirocyclic core in ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride provides a rigid structure that can mimic natural products and peptides, thereby enabling the development of molecules with high binding affinity and selectivity. This has led to several studies exploring its utility as a building block for small-molecule drugs targeting various therapeutic areas.

One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of more complex molecules. Researchers have leveraged its unique structure to develop libraries of derivatives with tailored biological properties. For instance, modifications at the nitrogen and sulfur atoms have been explored to enhance interactions with biological targets such as enzymes and receptors. These efforts have resulted in the identification of several promising candidates for further development.

The pharmaceutical industry has shown particular interest in derivatives of ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride for their potential as kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The spirocyclic scaffold allows for precise tuning of steric hindrance and electronic properties, which are crucial for achieving high selectivity against target enzymes. Preliminary studies have demonstrated that certain derivatives exhibit potent inhibitory activity against kinases such as JAK2 and EGFR, making them attractive leads for drug development.

Beyond its applications in drug discovery, ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride has also found utility in materials science and catalysis. Its unique structural features make it a suitable candidate for designing chiral ligands and catalysts, which are essential for asymmetric synthesis—a process critical for producing enantiomerically pure compounds used in pharmaceuticals.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group modifications to introduce the carboxylate ester and hydrochloride salt forms. These synthetic strategies not only showcase the versatility of organic chemistry but also demonstrate the importance of careful planning in multi-component reactions.

In conclusion, ethyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride (CAS No. 1078603-72-1) represents a significant advancement in the field of bioorganic chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery, materials science, and catalysis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.